
experimental setup for measuring the viscosity
of 5-Ethyl-2,3-dimethyloctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Ethyl-2,3-dimethyloctane

Cat. No.: B14537404 Get Quote

An experimental setup for measuring the viscosity of 5-Ethyl-2,3-dimethyloctane.

Application Note: Viscosity Measurement of 5-Ethyl-
2,3-dimethyloctane
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the determination of the dynamic and

kinematic viscosity of 5-Ethyl-2,3-dimethyloctane, a branched alkane. Viscosity is a critical

physicochemical property that influences a substance's flow behavior, affecting its handling,

processing, and performance in various applications. The primary method detailed is capillary

viscometry, a precise technique for measuring the kinematic viscosity of Newtonian fluids.[1][2]

The protocol also includes the necessary steps for measuring the density of the substance,

which is required to calculate dynamic viscosity from the kinematic viscosity.[3][4]

Physicochemical Properties
While specific experimental viscosity data for 5-Ethyl-2,3-dimethyloctane is not readily

available in public literature, its basic properties have been computed and are summarized

below. These properties are essential for context and for the calculations involved in viscosity

determination.

Table 1: Computed Physicochemical Properties of 5-Ethyl-2,3-dimethyloctane
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Property Value Source

IUPAC Name 5-ethyl-2,3-dimethyloctane [5]

CAS Number 62184-01-4 [5]

Molecular Formula C₁₂H₂₆ [5]

| Molecular Weight | 170.33 g/mol |[5] |

Experimental Principles
Kinematic Viscosity (ν): This method measures the resistive flow of a fluid under the influence

of gravity.[4][6] A capillary viscometer is used to measure the time it takes for a fixed volume of

the fluid to flow through a small capillary tube.[1] The kinematic viscosity is then calculated

using the viscometer's calibration constant.[2][4][6]

Dynamic Viscosity (η): Also known as absolute viscosity, this property measures the fluid's

internal resistance to flow when an external force is applied.[3][4] It is calculated by multiplying

the kinematic viscosity by the density (ρ) of the fluid at the same temperature.[3][4]

η = ν × ρ

Below is a diagram illustrating the relationship between these two properties.

Kinematic Viscosity (ν)

Dynamic Viscosity (η)

Multiply by Density Divide by Density

Density (ρ)
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Click to download full resolution via product page

Figure 1: Relationship between Kinematic and Dynamic Viscosity.

Experimental Protocols
An overview of the entire experimental process, from sample preparation to final data analysis,

is provided in the workflow diagram below.

Preparation

Measurement

Analysis

1. Prepare Sample
(5-Ethyl-2,3-dimethyloctane)

2. Clean & Calibrate
(Viscometer, Pycnometer)

3. Measure Density (ρ)
using Pycnometer

4. Set Constant
Temperature Bath

5. Measure Efflux Time (t)
using Capillary Viscometer

6. Calculate Kinematic Viscosity
ν = C × t

7. Calculate Dynamic Viscosity
η = ν × ρ

Click to download full resolution via product page

Figure 2: Experimental workflow for viscosity determination.

Protocol 1: Density Measurement
Objective: To accurately determine the density of 5-Ethyl-2,3-dimethyloctane at various

temperatures, which is required for the calculation of dynamic viscosity.
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Apparatus and Materials:

Pycnometer (Gay-Lussac type, 25 mL)

Analytical balance (readability ±0.0001 g)

Constant temperature water bath

Thermometer

5-Ethyl-2,3-dimethyloctane sample

Deionized water

Acetone (for cleaning)

Methodology:

Cleaning: Thoroughly clean the pycnometer with acetone and then deionized water. Dry it

completely.

Calibration:

Weigh the empty, dry pycnometer (m₁).

Fill the pycnometer with deionized water and place it in the constant temperature bath set

to the desired temperature (e.g., 20°C) for 30 minutes to reach thermal equilibrium.

Ensure the water level is at the calibration mark, removing any excess. Dry the outside of

the pycnometer and weigh it (m₂).

The volume of the pycnometer (V) can be calculated using the known density of water

(ρ_water) at that temperature: V = (m₂ - m₁) / ρ_water.

Sample Measurement:

Empty and dry the calibrated pycnometer.

Fill it with the 5-Ethyl-2,3-dimethyloctane sample.
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Place the filled pycnometer in the constant temperature bath at the same temperature for

30 minutes.

Adjust the sample volume to the mark, dry the exterior, and weigh it (m₃).

Calculation: The density of the sample (ρ_sample) is calculated as: ρ_sample = (m₃ - m₁) / V.

Repeat the procedure for all desired temperatures.

Protocol 2: Kinematic Viscosity Measurement
Objective: To measure the kinematic viscosity of 5-Ethyl-2,3-dimethyloctane using a

calibrated capillary viscometer.

Apparatus and Materials:

Ubbelohde or Cannon-Fenske capillary viscometer (select a size appropriate for the

expected viscosity range).

Constant temperature water bath with a transparent window (stability ±0.02°C).

Digital stopwatch (accuracy ±0.01 s).

Pipette or syringe for sample loading.

5-Ethyl-2,3-dimethyloctane sample.

Appropriate solvents (e.g., heptane, acetone) for cleaning.

Methodology:

Cleaning: Clean the viscometer thoroughly with a suitable solvent and dry it with a stream of

clean, dry air.

Sample Loading: Introduce a known volume of the 5-Ethyl-2,3-dimethyloctane sample into

the viscometer's reservoir.[2]

Temperature Equilibration:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b14537404?utm_src=pdf-body
https://www.benchchem.com/product/b14537404?utm_src=pdf-body
https://www.benchchem.com/product/b14537404?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Impact_of_Branching_on_the_Viscosity_of_C20_Alkanes_A_Comparative_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14537404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the viscometer in the constant temperature bath in a vertical position.[2]

Allow at least 30 minutes for the sample to reach thermal equilibrium with the bath.[2]

Flow Measurement:

Using suction (e.g., a pipette bulb), draw the liquid up through the capillary tube until the

meniscus is above the upper timing mark.[2]

Release the suction and allow the liquid to flow freely down the capillary under gravity.[2]

Start the stopwatch precisely when the meniscus passes the upper timing mark.

Stop the stopwatch precisely when the meniscus passes the lower timing mark.[2]

This measured time is the efflux time (t).

Replicates: Repeat the flow measurement at least three times. The efflux times should be

within an acceptable range (e.g., ±0.2%). Use the average of these readings for calculations.

Calculation: Calculate the kinematic viscosity (ν) in centistokes (cSt) using the following

equation: ν = C × t

Where C is the calibration constant of the viscometer (provided by the manufacturer or

determined using a standard of known viscosity) and t is the average efflux time in

seconds.

Data Presentation
The following table presents example data for the viscosity of a branched C12 alkane at

different temperatures. This illustrates how the final results should be structured.

Table 2: Example Viscosity Data for a Branched C12 Alkane
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Temperature
(°C)

Average Efflux
Time (s)

Density
(g/cm³)

Kinematic
Viscosity (ν)
(cSt or mm²/s)

Dynamic
Viscosity (η)
(mPa·s or cP)

20.0 250.5 0.765 2.505 1.916

40.0 185.1 0.750 1.851 1.388

60.0 142.3 0.735 1.423 1.046

80.0 112.0 0.720 1.120 0.806

(Note: Data is illustrative. A viscometer with a constant C = 0.01 cSt/s is assumed for this

example.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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